Cas no 1150102-43-4 (1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one)
1150102-43-4 structure
Product Name:1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one
CAS No:1150102-43-4
MF:C9H7F3N2O
MW:216.159892320633
CID:1099836
PubChem ID:59635407
Update Time:2025-04-20
1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one
- A1-28209
- 1-Methyl-7-(trifluoromethyl)-1H-benzo[d]imidazol-2(3H)-one
- SCHEMBL13015484
- ICNSYWUAUIUVSA-UHFFFAOYSA-N
- 1150102-43-4
-
- Inchi: 1S/C9H7F3N2O/c1-14-7-5(9(10,11)12)3-2-4-6(7)13-8(14)15/h2-4H,1H3,(H,13,15)
- InChI Key: ICNSYWUAUIUVSA-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC2=C1N(C)C(N2)=O)(F)F
Computed Properties
- Exact Mass: 216.05104734g/mol
- Monoisotopic Mass: 216.05104734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.3Ų
1,3-dihydro-1-methyl-7-(trifluoromethyl)-2H-Benzimidazol-2-one Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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